Cas no 94985-27-0 (1-Benzylazetidine-3-carboxylic acid)

• Product Name: 1-Benzylazetidine-3-carboxylic acid
• CAS No: 94985-27-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD06752277
• CID: 61758
• PubChem ID: 3161318
• Update Time: 2025-04-18

1-Benzylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazetidine-3-carboxylic acid
• 1-Benzyl-3-azetidinecarboxylic acid
• SCHEMBL565212
• SB52167
• AM20041455
• N-benzyl-3-carboxy-azetidine
• J-504318
• CS-0171339
• n-benzylazetidine-3-carboxylic acid
• BB 0259365
• 1-Benzyl-azetidine-3-carboxylic acid
• 1-benzylazetidine-3-carboxylic acid;1-BENZYL-AZETIDINE-3-CARBOXYLIC ACID
• MFCD06752277
• FT-0707731
• 1-Benzylazetidine-3-carboxylicacid
• 3-Azetidinecarboxylic acid, 1-(phenylmethyl)-
• AC-9157
• DTXSID10915196
• 94985-27-0
• n-benzyl-azetidine-3-carboxylic acid
• XVFKOLZJNKMHNL-UHFFFAOYSA-N
• AKOS000598072
• FT-0658518
• 1-benzyl-azetidine-3-carboxylic acid, AldrichCPR
• A13579
• FS-2268
• HMS1697O12
• DB-003177

• MDL： MFCD06752277
• Inchi： 1S/C11H13NO2/c13-11(14)10-7-12(8-10)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)
• InChI Key： XVFKOLZJNKMHNL-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 191.095
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.253
• Boiling Point: 327.5 °C at 760 mmHg
• Flash Point: 327.5 °C at 760 mmHg
• Refractive Index: 1.606
• PSA: 40.54000
• LogP: 1.14090

1-Benzylazetidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：Room temperature